Cas no 1568137-59-6 ((1S)-2-Amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol)
(1S)-2-Amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol is a chiral amino alcohol derivative featuring a pyrazole core with an ethyl substituent. Its stereospecific (S)-configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical applications. The compound’s structure combines a primary amine and a hydroxyl group, offering versatile reactivity for derivatization or as a building block in medicinal chemistry. Its pyrazole moiety enhances stability and potential bioactivity, while the ethyl group improves solubility in organic solvents. This compound is particularly useful in the development of chiral ligands, catalysts, or bioactive molecules, providing a precise scaffold for research in drug discovery and fine chemical synthesis.
1568137-59-6 structure
Product Name:(1S)-2-Amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol
CAS No:1568137-59-6
MF:C7H13N3O
MW:155.197621107101
CID:5744164
PubChem ID:33743708
Update Time:2025-06-06
(1S)-2-Amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1568137-59-6
- EN300-1147030
- AKOS021321768
- (1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol
- 1H-Pyrazole-4-methanol, α-(aminomethyl)-1-ethyl-, (αS)-
- (1S)-2-Amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol
-
- Inchi: 1S/C7H13N3O/c1-2-10-5-6(4-9-10)7(11)3-8/h4-5,7,11H,2-3,8H2,1H3/t7-/m1/s1
- InChI Key: SBDVCNXINPNTRT-SSDOTTSWSA-N
- SMILES: O[C@H](CN)C1C=NN(CC)C=1
Computed Properties
- Exact Mass: 155.105862047g/mol
- Monoisotopic Mass: 155.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.3
- Topological Polar Surface Area: 64.1Ų
Experimental Properties
- Density: 1.23±0.1 g/cm3(Predicted)
- Boiling Point: 334.6±27.0 °C(Predicted)
- pka: 11.78±0.35(Predicted)
(1S)-2-Amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1147030-1.0g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 1g |
$0.0 | 2023-06-09 | ||
| Enamine | EN300-1147030-0.05g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 95% | 0.05g |
$827.0 | 2023-10-25 | |
| Enamine | EN300-1147030-0.1g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 95% | 0.1g |
$867.0 | 2023-10-25 | |
| Enamine | EN300-1147030-0.25g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 95% | 0.25g |
$906.0 | 2023-10-25 | |
| Enamine | EN300-1147030-0.5g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 95% | 0.5g |
$946.0 | 2023-10-25 | |
| Enamine | EN300-1147030-1g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 95% | 1g |
$986.0 | 2023-10-25 | |
| Enamine | EN300-1147030-2.5g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 95% | 2.5g |
$1931.0 | 2023-10-25 | |
| Enamine | EN300-1147030-5g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 95% | 5g |
$2858.0 | 2023-10-25 | |
| Enamine | EN300-1147030-10g |
(1S)-2-amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol |
1568137-59-6 | 95% | 10g |
$4236.0 | 2023-10-25 |
(1S)-2-Amino-1-(1-ethyl-1H-pyrazol-4-yl)ethan-1-ol Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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